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Compound of Interest

Compound Name: 2-(3-Methylbutyl)-1,3-thiazole

Cat. No.: B1321045

Get Quote

Executive Summary
The 1,3-thiazole scaffold is a cornerstone of medicinal chemistry, appearing in critical

therapeutics ranging from the antiretroviral Ritonavir to the antineoplastic Dasatinib. While 2-

aminothiazoles are frequently explored for their ease of synthesis, they often carry a

"toxicophore" liability due to metabolic activation.[1] 2-Alkyl-1,3-thiazoles represent a strategic

alternative, offering a distinct physicochemical profile that balances lipophilicity, metabolic

stability, and target affinity.

This guide provides an objective technical analysis of the 2-alkyl-1,3-thiazole pharmacophore.

It compares this subclass against 2-aryl and 2-amino alternatives, detailing the structure-

activity relationship (SAR) driving their performance in antimicrobial and anticancer

applications.

Comparative Analysis: The 2-Alkyl Advantage
2-Alkyl vs. 2-Amino Thiazoles: The Toxicity Trade-off
The most significant differentiator for 2-alkyl derivatives is their metabolic safety profile

compared to 2-aminothiazoles.
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Feature 2-Alkyl-1,3-Thiazole
2-Amino-1,3-

Thiazole
Implication

Metabolic Stability

High. Oxidation may

occur on the alkyl

chain (omega-

oxidation), but the ring

remains stable.

Low to Moderate.

Subject to

bioactivation;

formation of reactive

iminoquinone

intermediates.

2-Alkyl variants

reduce the risk of

idiosyncratic drug-

induced liver injury

(DILI).

H-Bonding Acceptor only (N3).
Donor (NH2) and

Acceptor (N3).

2-Alkyls are better for

targets requiring

hydrophobic pockets

rather than H-bond

networks.

Lipophilicity (LogP)

Tunable. Increases

linearly with alkyl

chain length.

Lower. Polar amine

group reduces LogP.

2-Alkyls offer superior

membrane

permeability and CNS

penetration potential.

2-Alkyl vs. 2-Aryl Thiazoles: Sterics and Solubility
While 2-arylthiazoles utilize

-

stacking for high potency, they often suffer from poor aqueous solubility and "brick-dust" crystal
packing.

Solubility: 2-Alkyl chains (methyl, ethyl) disrupt crystal packing, significantly improving

solubility in organic/aqueous co-solvents compared to rigid 2-phenyl analogs.

Steric Fit: In the case of Epothilone analogs (microtubule stabilizers), the 2-methyl group is

critical. Replacing it with a bulky 2-phenyl group abolishes activity due to steric clash with the

tubulin binding pocket.

Detailed SAR Deep Dive
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Position 2: The Alkyl Anchor
The alkyl group at C2 acts as a "lipophilic anchor."

Chain Length:

Methyl (C1): Often optimal for tight binding pockets (e.g., Epothilones, CYP51 inhibitors).

Ethyl/Propyl (C2-C3): Increases LogP by ~0.5 units per methylene. Useful for crossing the

blood-brain barrier but may incur steric penalties.

Branched (Isopropyl/t-Butyl): Increases metabolic stability by preventing

-oxidation but introduces significant steric bulk.

Bioisosterism: The 2-methylthiazole moiety is considered a bioisostere of the pyridine ring

but with higher lipophilicity and reduced basicity.

Positions 4 and 5: Electronic Tuning
The C4 and C5 positions allow for electronic modulation of the ring nitrogen (N3).

Electron Withdrawing Groups (EWG) at C5: (e.g., -NO2, -CN) decrease the basicity of N3,

potentially reducing off-target hERG inhibition.

Steric Clashes at C4: A study on CYP51 inhibitors (antifungal) demonstrated that a methyl

group at C4 caused a collision with the Tyr118 residue, drastically reducing potency

compared to the unsubstituted analog.

Visualization: SAR & Synthesis Logic
SAR Strategic Map
The following diagram illustrates the functional logic of the 2-alkyl-1,3-thiazole scaffold.
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Figure 1: Strategic SAR Map highlighting the functional roles of specific thiazole positions.

Synthesis Workflow (Hantzsch Method)
The Hantzsch synthesis remains the most robust method for generating 2-alkyl derivatives.
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Figure 2: The Hantzsch Thiazole Synthesis pathway, the standard protocol for 2-alkyl

derivatives.

Experimental Protocols
Synthesis: Hantzsch Cyclization Protocol
Objective: Synthesis of 2-methyl-4-phenyl-1,3-thiazole. Rationale: This protocol avoids metal

catalysts, utilizing the condensation of thioacetamide (alkyl source) and phenacyl bromide.

Reagent Prep: Dissolve Phenacyl bromide (1.0 eq, 5 mmol) in Ethanol (10 mL) in a round-

bottom flask.

Addition: Add Thioacetamide (1.1 eq, 5.5 mmol) to the solution.

Reaction: Reflux the mixture at 80°C for 2-4 hours. Monitor via TLC (Hexane:EtOAc 4:1).

Workup:

Cool to room temperature.
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Neutralize with 10% NaHCO3 solution (precipitate may form).

Extract with Ethyl Acetate (3x).

Wash organic layer with brine, dry over MgSO4, and concentrate in vacuo.

Purification: Recrystallize from ethanol/water or purify via silica gel column chromatography.

Biological Assay: MTT Cytotoxicity Screen
Objective: Evaluate antiproliferative activity against cancer cell lines (e.g., A549). Rationale:

The MTT assay measures mitochondrial metabolic activity, a proxy for cell viability, crucial for

assessing the potency of the thiazole core.

Seeding: Seed A549 cells (5 × 10^3 cells/well) in 96-well plates. Incubate for 24h at 37°C/5%

CO2.

Treatment: Treat cells with gradient concentrations of the 2-alkylthiazole derivative (0.1 - 100

µM) dissolved in DMSO (final DMSO < 0.1%).

Incubation: Incubate for 48-72 hours.

Labeling: Add 20 µL MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

Solubilization: Remove supernatant and add 150 µL DMSO to dissolve formazan crystals.

Measurement: Read absorbance at 570 nm. Calculate IC50 using non-linear regression.

Data Summary: SAR Trends
The following table summarizes key SAR findings from recent literature, comparing 2-alkyl

variants against other substitutions.
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Compound
Class

R2 Substituent
R4/R5
Substituent

Activity Profile Key Insight

Epothilone

Analogs
Methyl

Complex

Macrolide
Potent (nM)

The 2-methyl

group is

essential for

tubulin binding;

larger groups

cause steric

clash.

CYP51 Inhibitors H / Methyl H (at C4) High Potency

Unsubstituted C4

is superior; C4-

Methyl clashes

with Tyr118

residue.

Antimicrobial Ethyl 4-Chlorophenyl Moderate

Ethyl provides

balance of

solubility and

lipophilicity but

lower potency

than 2-phenyl.

Antimicrobial Phenyl 4-Chlorophenyl High

2-Aryl allows

-stacking,

increasing

potency but

reducing

solubility.

Toxicology Amino Various Toxic

2-Aminothiazoles

show higher risk

of reactive

metabolite

formation

(hepatotoxicity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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